[(2-Hydroxyphenyl)sulfanyl]acetic acid

• IUPAC Name: 2-(2-hydroxyphenyl)sulfanylacetic acid
• InChI: InChI=1S/C8H8O3S/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4,9H,5H2,(H,10,11)
• InChI Key: OUTAPFRSXHRXSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)O)SCC(=O)O
• Molecular Formula: C8H8O3S
• DSSTOX Substance ID: DTXSID30275401
• Molecular Weight: 184.21 g/mol
• CAS RN: 785793-89-7

Description

“[(2-Hydroxyphenyl)sulfanyl]acetic acid” is a chemical compound with the CAS Number: 785793-89-7. It has a molecular weight of 184.22. The IUPAC name for this compound is this compound. It is stored at room temperature and is available in powder form.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, there are related studies on the synthesis of benzoxazoles using 2-aminophenol as a precursor. These studies involve various reaction conditions and catalysts, including nanocatalysts, metal catalysts, and ionic liquid catalysts.

Molecular Structure Analysis

The InChI Code for “this compound” is 1S/C8H8O3S/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4,9H,5H2,(H,10,11). This indicates that the compound has a specific arrangement of carbon, hydrogen, oxygen, and sulfur atoms.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 184.22.

Scientific Research Applications

Synthesis Applications

[(2-Hydroxyphenyl)sulfanyl]acetic acid and its derivatives have been utilized in various synthetic applications. For instance, the synthesis of N-arylsulfonyl-2-aryl(hetaryl)aminoacetic acids involved hydrolytic transformations of related compounds under specific conditions, yielding products in good yields (Rudyakova et al., 2006). Additionally, a one-pot reaction process was developed for synthesizing 2-[(5-Amino-1H-pyrrol-2-yl)sulfanyl]acetic acid esters, indicating the versatility of these compounds in synthesis (Tarasova et al., 2019).

Catalytic and Chemical Reactions

In a study by Das et al. (2017), boronic acid was used to catalyze a reaction involving the synthesis of α-sulfanyl-substituted indole-3-acetic acids, demonstrating the utility of this compound derivatives in catalytic processes (Das et al., 2017). Moreover, the reaction of (2-oxo-2-phenyl-ethyl sulfanyl)-acetic acid with chalcones showed the formation of unexpected products through a greener approach, indicating the potential of these compounds in environmentally friendly chemical processes (Suriyakala & Ravindran, 2022).

Biological Activities

A survey by Mirskova et al. (2008) highlighted the synthesis methods and biological activities of hydroxyalkylammonium salts derived from organylsulfanyl(sulfinyl, sulfonyl)acetic acids, which were found to be effective growth stimulators for beneficial bacteria, yeasts, and fungi in biotechnological processes (Mirskova et al., 2008).

Metal Ion Complex Synthesis

Research by Ghani and Alabdali (2022) involved the synthesis of gold (III) and nickel (II) metal ion complexes derived from tetrazole-triazole compounds, including derivatives of this compound. These complexes showed potential antitumor activity, particularly against breast cancer cell lines, underscoring the relevance of these compounds in medicinal chemistry (Ghani & Alabdali, 2022).

Safety and Hazards

The safety information for “[(2-Hydroxyphenyl)sulfanyl]acetic acid” includes several hazard statements such as H302, H315, H319, and H335. Precautionary measures include avoiding contact with skin and eyes, and avoiding the formation of dust and aerosols.

Future Directions

While specific future directions for “[(2-Hydroxyphenyl)sulfanyl]acetic acid” were not found, there are advances in synthetic strategies for related compounds like benzoxazoles. These advances could potentially influence future research and applications of “this compound”.